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Compound of Interest

Compound Name: 2-bromooctanoyl Chloride

CAS No.: 42768-44-5

Cat. No.: B8699516

Get Quote

Executive Summary
This guide defines the operational safety standards for handling 2-Bromooctanoyl Chloride.

[1][2] Unlike generic acid chlorides, this reagent combines the corrosive reactivity of an acyl

chloride with the alkylating potential of an alpha-bromo moiety. It is a Lachrymator and reacts

violently with moisture.[1]

Core Directive: The primary risk is not just skin contact, but the inhalation of HCl gas generated

by ambient humidity hydrolysis and the potential for delayed tissue necrosis due to the

lipophilic nature of the octanoyl chain facilitating skin absorption.

Part 1: Hazard Architecture (The "Why")
To safely handle this compound, you must understand its reactivity profile.[2][3][4] The hazard

is driven by two mechanisms:[2]

Rapid Hydrolysis: Upon contact with moisture (mucous membranes, lung tissue, eyes), the

acyl chloride hydrolyzes to release Hydrochloric Acid (HCl) gas and 2-bromooctanoic acid.
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Reaction:

Impact: The heat generated accelerates the burn, while the gas causes immediate

respiratory distress.

Lipophilic Penetration: The C8 (octyl) chain increases the compound's lipophilicity compared

to smaller analogs (like acetyl chloride). This allows it to penetrate the lipid bilayer of the skin

faster, potentially delivering the corrosive payload deeper into the dermis before pain is

perceived.

GHS Hazard Classification Table[4][5]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Part 2: Personal Protective Equipment (PPE) Matrix
Standard Nitrile gloves are insufficient for prolonged protection. Acid chlorides can degrade

nitrile rubber over time, and the alpha-bromo substitution adds permeation risks.

The "Double-Glove" Protocol
For all handling of 2-bromooctanoyl chloride, we enforce a Layered Defense Strategy.

Inner Layer (Barrier): 2.7 mil or 4 mil Nitrile (Standard).

Outer Layer (Chemical Shield): For splash risk, use 5-8 mil Nitrile. For spill cleanup or

handling >100mL, use Silver Shield (Laminated Film) or Viton.
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Why? Laminated films offer >480 min breakthrough time but poor dexterity. Wearing them

under a larger nitrile glove or over a dexterity glove depends on the task, but for this

specific reagent, Silver Shield is the only material rated "Excellent" for extended contact

with halogenated acid chlorides.

PPE Decision Logic
The following diagram outlines the decision-making process for selecting PPE based on

operational volume.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: PPE Decision Matrix based on operational volume and risk assessment. Note the

escalation to laminated gloves for high-volume tasks.

Part 3: Operational Protocol
Pre-Work Validation (The "Self-Check")
Before opening the bottle, verify the following:

Glassware Dryness: All receiving flasks must be flame-dried or oven-dried. Reason:

Residual water will cause immediate sputtering of HCl.

Scrubber Trap: If the reaction generates significant HCl, route the exhaust through a base

trap (NaOH solution).
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Reagent Quality: If the liquid appears cloudy or has white solids around the cap, hydrolysis

has occurred. The pressure inside the bottle may be high. Open with extreme caution.

Handling Procedure
Ventilation: Work strictly within a certified chemical fume hood.

Transfer:

Use a glass syringe with a long needle or a cannula for transfer to avoid exposing the

liquid to air.

Do not use plastic syringes (polystyrene/polycarbonate) as the acid chloride may attack

them or leach plasticizers. Polypropylene (PP) or glass is required.

Reaction Setup: Maintain an inert atmosphere (Nitrogen or Argon) throughout the addition.

Part 4: Emergency Response & Disposal
(Quenching)
CRITICAL RULE: Never add water directly to 2-bromooctanoyl chloride. The reaction is

exothermic and will spray corrosive liquid.[6]

The "Dilute & Destroy" Quenching Protocol
This protocol utilizes a hydrocarbon buffer to absorb heat and prevent violent splashing.

Reagents Required:

Toluene or Hexane (Diluent)

Ice water[6]

Saturated Sodium Bicarbonate (

)

Stir plate
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Figure 2: The "Dilute & Destroy" quenching workflow. Note the dilution step (Step 1) is critical to

prevent thermal runaway.

Spill Cleanup
Evacuate: If the spill is outside the hood and >10mL, evacuate the lab. The lachrymatory

effect will make cleanup impossible without a respirator.

PPE: Don Silver Shield gloves and a respirator.

Absorb: Cover with dry sand or vermiculite. Do not use paper towels (they can combust or

degrade rapidly).

Neutralize: Collect the sand/chemical mix and slowly add to a bucket of dilute sodium

carbonate solution in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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